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Compound of Interest

Compound Name: 3-(2-Pyridinylmethyl)uridine

Cat. No.: B12399972

Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological activities of 3-(2-Pyridinylmethyl)uridine. The information is

intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Chemical Structure and Identification
3-(2-Pyridinylmethyl)uridine, also known as N3-[(Pyrid-2-yl)methyl]uridine, is a modified

nucleoside, specifically a derivative of uridine.[1] The core structure consists of a uridine

molecule, which is composed of a uracil base attached to a ribose sugar ring. In this derivative,

a 2-pyridinylmethyl group is covalently bonded to the nitrogen at the 3-position (N3) of the

uracil ring.

The chemical structure is confirmed by its SMILES string:

O=C(N1CC2=CC=CC=N2)N([C@@H]3O--INVALID-LINK----INVALID-LINK--

[C@H]3O)C=CC1=O.[1]

Structural Diagram
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Chemical Structure of 3-(2-Pyridinylmethyl)uridine
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Diagram of the 3-(2-Pyridinylmethyl)uridine structure.
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Physicochemical Properties
A summary of the key physicochemical properties of 3-(2-Pyridinylmethyl)uridine is

presented in the table below.

Property Value Reference

Molecular Formula C15H17N3O6 [1]

Molecular Weight 335.31 g/mol [1]

CAS Number 1427676-15-0 [1]

Appearance (Not specified)

Solubility (Not specified)

Melting Point (Not specified)

Experimental Protocols: Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-(2-
Pyridinylmethyl)uridine is not readily available in the cited literature, a general and plausible

synthetic route can be inferred from established methods for the N3-alkylation of uridine and its

derivatives. The synthesis would likely involve the reaction of uridine with a suitable 2-

pyridinylmethyl halide (e.g., 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine) in the

presence of a base.

A general procedure would be as follows:

Protection of Hydroxyl Groups (Optional but Recommended): To prevent side reactions at

the hydroxyl groups of the ribose moiety, they are typically protected. A common method is

the formation of a 2',3'-O-isopropylidene derivative by reacting uridine with acetone or 2,2-

dimethoxypropane in the presence of an acid catalyst. The 5'-hydroxyl group can be

protected with a silyl ether, such as a tert-butyldimethylsilyl (TBDMS) group.

N3-Alkylation: The protected uridine is then reacted with 2-(chloromethyl)pyridine or 2-

(bromomethyl)pyridine. This reaction is carried out in an aprotic polar solvent, such as

dimethylformamide (DMF) or acetonitrile, and in the presence of a non-nucleophilic base,
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such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), to deprotonate the N3

position of the uracil ring, facilitating the nucleophilic attack on the pyridinylmethyl halide.

Deprotection: Following the successful alkylation at the N3 position, the protecting groups on

the ribose hydroxyls are removed. Acidic conditions, such as treatment with trifluoroacetic

acid (TFA) in water, are typically used to remove the isopropylidene and silyl protecting

groups.

Purification: The final product, 3-(2-Pyridinylmethyl)uridine, is then purified from the

reaction mixture using standard techniques such as column chromatography on silica gel.

Synthetic Pathway Diagram
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Plausible Synthetic Pathway for 3-(2-Pyridinylmethyl)uridine
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A generalized synthetic scheme for 3-(2-Pyridinylmethyl)uridine.

Biological Activity and Potential Applications
3-(2-Pyridinylmethyl)uridine is classified as a uridine analogue. Uridine and its derivatives are

known to have a range of biological activities and therapeutic potentials.[1][2]
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Studies on N3-substituted uridine derivatives have revealed various pharmacological effects.

For instance, compounds like N3-benzyluridine and N3-phenacyluridine have demonstrated

hypnotic activity in animal models.[3] Other N3-substituted pyrimidine nucleosides have shown

antinociceptive (pain-relieving) effects.[4]

Specifically for 3-(2-Pyridinylmethyl)uridine, it is suggested to have potential applications in

several areas:

Neurological Disorders: As a uridine analogue, it may possess antiepileptic, anticonvulsant,

and anxiolytic properties.[1]

Cardiovascular Health: There is a potential for development as a novel antihypertensive

agent.[1]

Oncology: The compound is implicated in cancer-programmed cell death, suggesting a

potential role in cancer research and therapy.[1]

Further research is necessary to fully elucidate the specific mechanisms of action and to

validate these potential therapeutic applications.

Summary and Future Directions
3-(2-Pyridinylmethyl)uridine is a chemically defined derivative of the endogenous nucleoside

uridine. Its structure is well-characterized, and plausible synthetic routes can be devised based

on standard organic chemistry principles. The existing literature on related N3-substituted

uridine analogues suggests a range of potential biological activities, particularly in the central

nervous system and in oncology.

Future research should focus on the following areas:

Detailed Synthesis and Characterization: Optimization of the synthetic protocol and full

characterization of the compound using modern analytical techniques (NMR, Mass

Spectrometry, etc.).

In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies to confirm and

quantify its potential antiepileptic, anxiolytic, antihypertensive, and anticancer activities.
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Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

through which 3-(2-Pyridinylmethyl)uridine exerts its biological effects.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogues

to understand the key structural features required for its biological activity, which can guide

the design of more potent and selective compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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